![molecular formula C17H22BrNO3 B2362936 3-(2-Bromophenyl)-1-(3-((tetrahydrofuran-3-yl)methoxy)azetidin-1-yl)propan-1-one CAS No. 2309727-62-4](/img/structure/B2362936.png)
3-(2-Bromophenyl)-1-(3-((tetrahydrofuran-3-yl)methoxy)azetidin-1-yl)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2-Bromophenyl)-1-(3-((tetrahydrofuran-3-yl)methoxy)azetidin-1-yl)propan-1-one, commonly known as Bromadol, is a synthetic opioid analgesic that was first synthesized in the late 1970s. It is a potent analgesic with a high affinity for the μ-opioid receptor and is known for its long-lasting effects. Bromadol has gained attention in recent years due to its potential as a therapeutic agent for the treatment of chronic pain.
Scientific Research Applications
Antitumor Properties
- Research on derivatives of bromophenol, such as those from the marine alga Leathesia nana, has shown selective cytotoxicity against various human cancer cell lines, indicating potential antitumor properties (Xu et al., 2004).
- Similar compounds derived from the marine red alga Rhodomela confervoides have been studied for their antibacterial properties, which are relevant in cancer research due to the potential to target cancer-related infections (Xu et al., 2003).
Antimicrobial Activity
- Azetidin-2-ones, with structures similar to the target compound, have been synthesized and evaluated for their potential as antimicrobial agents, providing insights into the development of new classes of antimicrobials (Halve et al., 2007).
Biochemical Evaluation
- Research into 3-phenoxy-1,4-diarylazetidin-2-ones has led to the discovery of compounds with potent antiproliferative effects, providing a basis for further exploration of related structures for cancer treatment (Greene et al., 2016).
Stereoselective Synthesis
- Studies on the synthesis of enantiomerically pure azetidin-2-ones and derivatives have opened avenues for creating specific molecular configurations that can be crucial for targeted therapeutic applications (Martelli et al., 2011).
Antioxidant Activity
- Compounds from Rhodomela confervoides, related to the target chemical, have shown strong antioxidant activities, suggesting potential use in preventing oxidative stress-related diseases (Li et al., 2011).
Properties
IUPAC Name |
3-(2-bromophenyl)-1-[3-(oxolan-3-ylmethoxy)azetidin-1-yl]propan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22BrNO3/c18-16-4-2-1-3-14(16)5-6-17(20)19-9-15(10-19)22-12-13-7-8-21-11-13/h1-4,13,15H,5-12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPMSBFSKZJXXGJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1COC2CN(C2)C(=O)CCC3=CC=CC=C3Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22BrNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.